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Compound of Interest

Compound Name: 2-(4-Ethoxyphenyl)imidazole

Cat. No.: B047177

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Ethoxyphenyl)imidazole, a
substituted imidazole derivative of interest in medicinal chemistry and materials science.
Imidazole-based compounds are known for a wide range of pharmacological activities,
including anti-inflammatory, antibacterial, and anticancer properties. This document details the
chemical structure, synthesis, and analytical characterization of 2-(4-Ethoxyphenyl)imidazole
and its related derivatives.

Chemical Structure and Properties

2-(4-Ethoxyphenyl)imidazole is a heterocyclic aromatic organic compound. The core
structure consists of a five-membered imidazole ring substituted at the 2-position with a 4-
ethoxyphenyl group. For the purpose of this guide, we will focus on the more extensively
studied derivative, 2-(4-ethoxyphenyl)-4,5-diphenyl-1H-imidazole, which includes phenyl
substitutions at the 4 and 5 positions of the imidazole ring.

The chemical structure of 2-(4-ethoxyphenyl)-4,5-diphenyl-1H-imidazole is presented below.
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¢ To cite this document: BenchChem. [A Technical Guide to 2-(4-Ethoxyphenyl)imidazole:
Structure, Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047177#2-4-ethoxyphenyl-imidazole-chemical-
structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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